Cas no 1427379-85-8 (2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride)

• Product Name: 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride
• CAS No: 1427379-85-8
• MF: C₉H₁₁ClN₂OS
• MW: 230.714439630508
• CID: 5576503
• PubChem ID: 71757803
• Update Time: 2025-05-19

2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride

• Inchi： 1S/C9H10N2OS.ClH/c10-11-9(12)8-5-6-3-1-2-4-7(6)13-8;/h1-4,8H,5,10H2,(H,11,12);1H
• InChI Key： MYANYADAQXHNLJ-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C1)(=O)NN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride

2,3-Dihydro-1-benzothiophene-2-carbohydrazide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1427379-85-8, known as 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The benzothiophene framework is a versatile scaffold that has been extensively studied for its potential in drug discovery and materials science.

The structure of 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride features a partially saturated benzothiophene ring system with a carbohydrazide group attached at the 2-position. This functional group introduces unique chemical properties, making the compound amenable to various synthetic transformations. Recent studies have highlighted the importance of such functionalized benzothiophenes in designing bioactive molecules with potential therapeutic applications.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing anti-cancer agents. For instance, a study published in 2023 demonstrated that benzothiophene derivatives exhibit significant anti-tumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation. The hydrochloride salt form of this compound is particularly advantageous for pharmacological studies due to its enhanced solubility and bioavailability.

In addition to its therapeutic applications, 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride has also been investigated for its electronic properties. Materials scientists have reported that this compound can serve as a building block for designing novel semiconducting materials. Its ability to form stable π-conjugated systems makes it a promising candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiophene core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has significantly improved the yield and purity of benzothiophene derivatives, making them more accessible for large-scale production.

From an analytical standpoint, the characterization of 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride has been carried out using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the molecular structure and stability of the compound. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity, aiding in the design of more effective derivatives.

In conclusion, CAS No. 1427379-85-8, or 2,3-dihydro-1-benzothiophene-2-carbohydrazide hydrochloride, represents a versatile and promising molecule with applications spanning drug discovery and materials science. Its unique chemical properties and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both medicinal chemistry and materials engineering.